Cas no 5088-62-0 (Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI))

• Product Name: Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI)
• CAS No: 5088-62-0
• MF: C₁₄H₁₄F₃N₃
• MW: 281.27627325058
• CID: 381110
• PubChem ID: 5238792
• Update Time: 2025-04-19

Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI)
• 1-ethyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-2H-pyrrolo[2,3-c]pyrazole
• DTXSID60422466
• 5088-62-0

• Inchi： 1S/C14H14F3N3/c1-2-20-13-11(6-7-18-13)12(19-20)9-4-3-5-10(8-9)14(15,16)17/h3-5,8,18H,2,6-7H2,1H3
• InChI Key： JHDQKFTVROCYSG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C2=C(NCC2)N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 281.11412
• Monoisotopic Mass: 281.113982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6
• XLogP3: 3.4

Experimental Properties

• Density: 1.36
• Boiling Point: 362°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.589
• PSA: 27.63